N-(3,4-dimethylphenyl)-1-(3-furoyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dimethylphenyl)-1-(3-furoyl)-3-piperidinamine, commonly known as DMFP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been investigated for its pharmacological properties in various studies.
Scientific Research Applications
DMFP has been extensively studied for its potential therapeutic applications. One of the major areas of research has been its use as an analgesic. Several studies have reported that DMFP exhibits significant analgesic effects in various animal models of pain. Moreover, DMFP has also been investigated for its potential use in the treatment of depression and anxiety disorders. It has been reported to exhibit anxiolytic and antidepressant effects in animal models.
Mechanism of Action
The exact mechanism of action of DMFP is not yet fully understood. However, it has been proposed that DMFP acts as a modulator of the opioid system. It has been reported to bind to the mu-opioid receptor and produce analgesia. Moreover, DMFP has also been found to enhance the release of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
DMFP has been found to produce various biochemical and physiological effects. It has been reported to reduce the levels of inflammatory cytokines in the brain, which may contribute to its analgesic effects. Moreover, DMFP has also been found to increase the levels of neurotrophic factors, which are important for the growth and survival of neurons. This may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
DMFP has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. Moreover, DMFP has been extensively studied in animal models, which makes it a good candidate for further research. However, one of the limitations of DMFP is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for research on DMFP. One of the major areas of research is its potential use as an analgesic. Further studies are needed to investigate its efficacy and safety in human trials. Moreover, DMFP has also been investigated for its potential use in the treatment of depression and anxiety disorders. Further studies are needed to investigate its effects on these disorders. Additionally, DMFP has been found to exhibit anti-inflammatory effects, which may have potential applications in the treatment of various inflammatory conditions. Further research is needed to investigate its potential use in these conditions.
Conclusion
In conclusion, DMFP is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been extensively studied for its analgesic, antidepressant, and anxiolytic effects in various animal models. DMFP has several advantages for lab experiments, including its stability and ease of synthesis. However, its mechanism of action is not yet fully understood, which makes it difficult to design experiments to investigate its effects. There are several future directions for research on DMFP, including its potential use as an analgesic, in the treatment of depression and anxiety disorders, and in the treatment of various inflammatory conditions.
Synthesis Methods
The synthesis of DMFP involves the reaction of 3,4-dimethylphenylhydrazine with 3-furoylchloride in the presence of triethylamine. The resulting intermediate is then treated with piperidine to yield DMFP. This method has been reported in several research papers and has been found to be efficient in producing DMFP in high yields.
properties
IUPAC Name |
[3-(3,4-dimethylanilino)piperidin-1-yl]-(furan-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-13-5-6-16(10-14(13)2)19-17-4-3-8-20(11-17)18(21)15-7-9-22-12-15/h5-7,9-10,12,17,19H,3-4,8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRTLJLUBCQPOPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=COC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.